Cas no 78420-16-3 (4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, [S-(R*,S*)]- (9CI))

• Product Name: 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, [S-(R*,S*)]- (9CI)
• CAS No: 78420-16-3
• MF: C₁₉H₃₂N₂O₅
• MW: 368.467785835266
• CID: 573554
• PubChem ID: 40481312
• Update Time: 2025-04-19

4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, [S-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, [S-(R*,S*)]- (9CI)
• (S-(R*,S*))-3-(3-Cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoic acid
• [S-(R*,S*)]-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoic acid
• (3S,4R)-BW 245C
• 7-{(4R)-3-[(3S)-3-cyclohexyl-3-hydroxypropyl]-2,5-dioxoimidazolidin-4-yl}heptanoic acid
• DTXSID80229070
• SCHEMBL11496739
• EINECS 278-906-2
• 78420-16-3
• CHEBI:131501
• Q27225146
• BW245C

• Inchi： 1S/C19H32N2O5/c22-16(14-8-4-3-5-9-14)12-13-21-15(18(25)20-19(21)26)10-6-1-2-7-11-17(23)24/h14-16,22H,1-13H2,(H,23,24)(H,20,25,26)/t15-,16+/m1/s1
• InChI Key： ZIDQIOZJEJFMOH-CVEARBPZSA-N
• SMILES： O[C@@H](CCN1C(NC([C@H]1CCCCCCC(=O)O)=O)=O)C1CCCCC1

Computed Properties

• Exact Mass: 368.231
• Monoisotopic Mass: 368.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 2.9